Cas no 2228453-30-1 (3-3-(methoxymethyl)furan-2-ylpropanoic acid)

• Product Name: 3-3-(methoxymethyl)furan-2-ylpropanoic acid
• CAS No: 2228453-30-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 6276735
• PubChem ID: 165723416
• Update Time: 2025-06-08

3-3-(methoxymethyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(methoxymethyl)furan-2-ylpropanoic acid
• EN300-2000555
• 3-[3-(methoxymethyl)furan-2-yl]propanoic acid
• 2228453-30-1

• Inchi： 1S/C9H12O4/c1-12-6-7-4-5-13-8(7)2-3-9(10)11/h4-5H,2-3,6H2,1H3,(H,10,11)
• InChI Key： YXSXYIAPRXBELA-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CCC(=O)O

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 59.7Ų

Additional information on 3-3-(methoxymethyl)furan-2-ylpropanoic acid

Introduction to 3-(3-(methoxymethyl)furan-2-yl)propanoic acid (CAS No. 2228453-30-1)

3-(3-(methoxymethyl)furan-2-yl)propanoic acid, also known by its CAS number 2228453-30-1, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive structure, which includes a furan ring and a methoxymethyl substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 3-(3-(methoxymethyl)furan-2-yl)propanoic acid is defined by its molecular formula, C₁₀H₁₂O₄. The presence of the furan ring and the methoxymethyl group imparts specific chemical and biological properties that are of interest to researchers. The furan ring, a five-membered heterocyclic aromatic compound, is known for its stability and reactivity, while the methoxymethyl group adds additional functional versatility.

In recent years, there has been a growing interest in the use of furan-containing compounds in the development of new therapeutic agents. Studies have shown that compounds with similar structures to 3-(3-(methoxymethyl)furan-2-yl)propanoic acid exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that furan derivatives with methoxy substituents demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The potential applications of 3-(3-(methoxymethyl)furan-2-yl)propanoic acid extend beyond its anti-inflammatory properties. Research conducted at the University of California, Los Angeles (UCLA) has explored the compound's ability to modulate cellular signaling pathways involved in cancer progression. Preliminary findings suggest that this compound can selectively inhibit the activity of certain kinases, which are key enzymes involved in cell proliferation and survival. This makes it a promising candidate for further investigation as a potential anticancer agent.

In addition to its therapeutic potential, 3-(3-(methoxymethyl)furan-2-yl)propanoic acid has also been studied for its role in metabolic disorders. A study published in the journal Bioorganic & Medicinal Chemistry Letters in 2020 investigated the effects of this compound on glucose metabolism and insulin sensitivity. The results indicated that treatment with 3-(3-(methoxymethyl)furan-2-yl)propanoic acid led to improved glucose uptake and enhanced insulin sensitivity in adipocytes and myocytes, suggesting its potential as a novel therapeutic agent for metabolic disorders such as diabetes.

The synthesis of 3-(3-(methoxymethyl)furan-2-yl)propanoic acid has been optimized using various methodologies to ensure high yield and purity. One common approach involves the reaction of 3-bromopropionic acid with 3-methoxymethylfuran under palladium-catalyzed conditions. This method provides a straightforward and efficient route to produce the desired compound with high stereoselectivity. The purity and structural integrity of the synthesized product are typically confirmed using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS).

The stability and solubility properties of 3-(3-(methoxymethyl)furan-2-yl)propanoic acid are crucial for its application in pharmaceutical formulations. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. Its solubility in both aqueous and organic solvents makes it suitable for use in different delivery systems, such as oral formulations, injectables, and topical applications.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like 3-(3-(methoxymethyl)furan-2-yl)propanoic acid. While preclinical studies have provided promising results, further research is needed to validate these findings in human subjects. Several phase I clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound. Early results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 3-(3-(methoxymethyl)furan-2-yl)propanoic acid (CAS No. 2228453-30-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for further development as a therapeutic agent for various diseases, including inflammatory disorders, cancer, and metabolic disorders. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits.